Copper Monohydride

• IUPAC Name: copper monohydride
• InChI: InChI=1S/Cu.H
• InChI Key: JJFLDSOAQUJVBF-UHFFFAOYSA-N
• Canonical SMILES: [CuH]
• Molecular Formula: CuH
• Molecular Weight: 64.55 g/mol
• CAS No.: 13517-00-5

Description

Copper monohydride, with the chemical formula CuH, is an inorganic compound consisting of copper and hydrogen. It is a red solid that is rarely isolated in pure form due to its tendency to decompose into its elemental components. This compound is primarily used as a reducing agent in organic synthesis and as a precursor to various catalysts .

Mechanism of Action

Target of Action

Copper Monohydride primarily targets copper-binding proteins such as Antioxidant 1 (ATOX1) . ATOX1 plays an indispensable role in maintaining cellular copper homeostasis, antioxidative stress, and transcriptional regulation . It’s also involved in the regulation of cell migration, proliferation, autophagy, DNA damage repair (DDR), and death, as well as in organism development and reproduction .

Mode of Action

This compound interacts with its targets through a multifaceted process . The main mechanism of bactericidal activity is the generation of reactive oxygen species (ROS), which irreversibly damages membranes . Copper ions released from surfaces lead to RNA degradation and membrane disruption of enveloped viruses . For fungi, the mechanism involves the physical deterioration of the membrane and copper ion influx .

Biochemical Pathways

This compound affects several biochemical pathways. Copper metabolism involves uptake, distribution, sequestration, and excretion, at both the cellular and systemic levels . Copper ions are either sequestrated by molecules such as metallothioneins or targeted to utilization pathways by chaperons such as ATOX1, Cox17, and CCS . Copper metabolism must be tightly controlled to achieve homeostasis and avoid disorders .

Pharmacokinetics

It’s known that copper is absorbed from the gut via high-affinity copper uptake protein and likely through low-affinity copper uptake protein and natural resistance-associated macrophage protein-2 . It is believed that copper is reduced to the Cu1+ form prior to transport .

Result of Action

This compound is a red solid, rarely isolated as a pure composition, that decomposes to the elements . It is mainly produced as a reducing agent in organic synthesis and as a precursor to various catalysts . Its stoichiometric and catalytic reactivity is akin to that of copper hydride clusters .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the preparation of single-atom catalysts always requires harsh conditions such as high-temperature pyrolysis or strong acid etching . A simple and effective plasma-activated strategy has been employed to synthesize a MOF-based single-atom copper catalyst .

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper monohydride can be synthesized through several methods. One common method involves the reduction of an aqueous solution of copper(II) sulfate with hypophosphorous acid (H₃PO₂). This method was first reported by the French chemist Adolphe Wurtz in 1844 . Another method involves the sonication technique, which was first used by Panitat Hasin and Yiying Wu in 2011 .

Industrial Production Methods: Industrial production of this compound typically involves the reaction of copper carbonate hydroxide (CuCO₃·Cu(OH)₂) with hypophosphorous acid in solution. This method is preferred due to its efficiency and the high purity of the resulting product .

Chemical Reactions Analysis

Types of Reactions: Copper monohydride generally behaves as a source of hydrogen anions (H⁻). It undergoes various types of reactions, including:

Oxidation: this compound can be oxidized to form copper(I) oxide (Cu₂O) and copper(II) oxide (CuO).

Reduction: It can reduce other compounds by donating hydrogen anions.

Substitution: this compound can participate in substitution reactions where the hydrogen anion is replaced by other anions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and hydrogen peroxide.

Reduction: this compound itself acts as a reducing agent.

Substitution: Reagents such as hydrochloric acid (HCl) can be used for substitution reactions.

Major Products Formed:

Oxidation: Copper(I) oxide (Cu₂O) and copper(II) oxide (CuO).

Reduction: Various reduced organic compounds.

Substitution: Copper chloride (CuCl) and hydrogen gas (H₂)

Scientific Research Applications

Copper monohydride has several scientific research applications, including:

Chemistry: Used as a reducing agent in organic synthesis and as a precursor to catalysts.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug delivery systems.

Industry: Used in the production of various copper-based catalysts and in hydrogen storage applications .

Comparison with Similar Compounds

Copper(I) oxide (Cu₂O): A stable compound with similar oxidation states but different chemical properties.

Copper(II) oxide (CuO): Another stable compound with different oxidation states and properties.

Copper hydroxide (CuOH): A less stable compound compared to copper monohydride.

Uniqueness: this compound is unique due to its ability to act as a source of hydrogen anions, making it a valuable reducing agent in organic synthesis. Its instability and tendency to decompose into elemental copper and hydrogen also distinguish it from other copper compounds .